Cas no 1250389-79-7 (N5-(1-Methyl-piperidin-4-ylmethyl)-pyridine-2,5-diamine)

• Product Name: N5-(1-Methyl-piperidin-4-ylmethyl)-pyridine-2,5-diamine
• CAS No: 1250389-79-7
• MF: C₁₂H₂₀N₄
• MW: 220.314002037048
• MDL: MFCD16110447
• CID: 4778854
• Update Time: 2026-02-27

N5-(1-Methyl-piperidin-4-ylmethyl)-pyridine-2,5-diamine Chemical and Physical Properties

Names and Identifiers

• N5-(1-Methyl-piperidin-4-ylmethyl)-pyridine-2,5-diamine
• SB32208
• BB 0261586
• N5-((1-Methylpiperidin-4-yl)methyl)pyridine-2,5-diamine

• MDL： MFCD16110447
• Inchi： 1S/C12H20N4/c1-16-6-4-10(5-7-16)8-14-11-2-3-12(13)15-9-11/h2-3,9-10,14H,4-8H2,1H3,(H2,13,15)
• InChI Key： IZGNNKKAZUMRBS-UHFFFAOYSA-N
• SMILES： N1(C)CCC(CNC2C=NC(=CC=2)N)CC1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 201
• XLogP3: 1.3
• Topological Polar Surface Area: 54.2

Additional information on N5-(1-Methyl-piperidin-4-ylmethyl)-pyridine-2,5-diamine

N5-(1-Methyl-piperidin-4-ylmethyl)-pyridine-2,5-diamine: A Comprehensive Overview

N5-(1-Methyl-piperidin-4-ylmethyl)-pyridine-2,5-diamine, also identified by the CAS No. 1250389-79-7, is a compound of significant interest in the field of organic chemistry and materials science. This compound is characterized by its unique structure, which combines a pyridine ring with a piperidine moiety, offering a versatile platform for various chemical applications. Recent studies have highlighted its potential in drug discovery, catalysis, and advanced materials development.

The molecular structure of N5-(1-Methyl-piperidin-4-ylmethyl)-pyridine-2,5-diamine consists of a pyridine ring substituted with two amino groups at positions 2 and 5. The piperidine ring is attached via a methylene group to the nitrogen atom at position 4 of the pyridine ring. This arrangement creates a rigid yet flexible framework that facilitates diverse chemical interactions. The compound's ability to act as both a Lewis base and a potential ligand makes it an attractive candidate for coordination chemistry studies.

Recent research has focused on the synthesis and characterization of N5-(1-Methyl-piperidin-4-ylmethyl)-pyridine-2,5-diamine. Scientists have explored various synthetic pathways to optimize its production, including one-pot synthesis methods that enhance efficiency and reduce costs. These advancements have made the compound more accessible for large-scale applications in industries such as pharmaceuticals and agrochemicals.

In terms of applications, N5-(1-Methyl-piperidin-4-ylmethyl)-pyridine-2,5-diamine has shown promise as an intermediate in the synthesis of bioactive compounds. Its ability to form stable complexes with metal ions has led to its use in catalytic systems for organic transformations. For instance, recent studies have demonstrated its effectiveness in asymmetric catalysis, where it serves as a chiral ligand to induce enantioselectivity in reactions.

The compound's electronic properties also make it a candidate for use in optoelectronic materials. Researchers have investigated its potential as a building block for organic semiconductors and light-emitting diodes (LEDs). Its ability to undergo π–π interactions and form ordered assemblies at the nanoscale has been particularly promising for these applications.

Furthermore, N5-(1-Methyl-piperidin-4-ylmethyl)-pyridine-2,5-diamine has been studied for its role in drug delivery systems. Its amphiphilic nature allows it to form self-assembled structures that can encapsulate drugs and release them in a controlled manner. This property has garnered interest from researchers working on targeted drug delivery and nanomedicine.

In conclusion, N5-(1-Methyl-piperidin-4-y